![molecular formula C11H13N3O2 B2802818 N-Methyl-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide CAS No. 473445-58-8](/img/structure/B2802818.png)
N-Methyl-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide
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Description
“N-Methyl-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide” is a chemical compound with the molecular formula C11H13N3O2 and a molecular weight of 219.24 . It is used for research purposes .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not detailed in the search results. The molecular weight is 219.24 and the molecular formula is C11H13N3O2 .Scientific Research Applications
Synthesis Techniques and Derivatives Development :
- Diversified synthesis of 2-(4-oxo[1,2,3]triazolo[1,5-a]quinoxalin-5(4H)-yl)acetamide derivatives using Ugi four-component reaction and copper-catalyzed tandem reactions, providing access to complex fused tricyclic scaffolds (An et al., 2017).
- Synthesis of quinoxaline derivatives such as N-alkyl-[2-(3-phenyl-quinoxalin-2-ylsulfanyl)]acetamides, showing efficacy on cancer cell viability and proliferation (El Rayes et al., 2022).
Anticancer and Cytotoxicity Studies :
- Novel N-R-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments showing considerable cytotoxicity and anticancer activity against colon, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).
Pharmacological Potential :
- A study on N-(4-methoxyphenyl)-2-(3-methyl-2-oxo-3,4-dihydroquinoxalin-1(2H)-yl)acetamide revealed its potential as a candidate against COVID-19 and Alzheimer's disease (Missioui et al., 2022).
In Vitro and In Vivo Assessments :
- Evaluation of N-(substituted-phenyl)-2-[5-(quinoxalin-2-yloxymethyl)-[1,3,4] oxadiazol-2-ylsulfanyl]-acetamides for antimicrobial and antiprotozoal activities, with significant findings against bacterial and Trypanosoma cruzi strains (Patel et al., 2017).
Structural and Molecular Studies :
- Analysis of the crystal structure of various quinoxaline derivatives, including the study of molecular docking and molecular electrostatic potential, offering insights into the molecular interactions and potential applications (Kalita & Baruah, 2010).
Therapeutic Applications :
- Therapeutic efficacy of anilidoquinoline derivatives in treating Japanese encephalitis, showing significant antiviral and antiapoptotic effects (Ghosh et al., 2008).
properties
IUPAC Name |
N-methyl-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O2/c1-12-10(15)6-9-11(16)14-8-5-3-2-4-7(8)13-9/h2-5,9,13H,6H2,1H3,(H,12,15)(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAUPMSLZEUJSHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1C(=O)NC2=CC=CC=C2N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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